Cas no 154874-69-8 (2-Hexanone,3-hydroxy-3-propyl-, O-(phenylmethyl)oxime)

• Product Name: 2-Hexanone,3-hydroxy-3-propyl-, O-(phenylmethyl)oxime
• CAS No: 154874-69-8
• MF: C₁₆H₂₅NO₂
• MW: 263.375204801559
• CID: 219536
• PubChem ID: 6510138
• Update Time: 2025-04-19

2-Hexanone,3-hydroxy-3-propyl-, O-(phenylmethyl)oxime Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone,3-hydroxy-3-propyl-, O-(phenylmethyl)oxime
• 4-[(Z)-C-methyl-N-phenylmethoxycarbonimidoyl]heptan-4-ol
• (2Z)-3-hydroxy-3-propylhexan-2-one O-benzyloxime
• 3-Hydroxy-3-propyl-2-hexanone O-(phenylmethyl)oxime
• 2-Hexanone, 3-hydroxy-3-propyl-, O-(phenylmethyl)oxime
• 154874-69-8

• Inchi： 1S/C16H25NO2/c1-4-11-16(18,12-5-2)14(3)17-19-13-15-9-7-6-8-10-15/h6-10,18H,4-5,11-13H2,1-3H3/b17-14-
• InChI Key： RAWMBDWHWUIOPU-VKAVYKQESA-N
• SMILES： OC(/C(/C)=N\OCC1C=CC=CC=1)(CCC)CCC

Computed Properties

• Exact Mass: 263.188529040g/mol
• Monoisotopic Mass: 263.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.8Ų